4-Chloro-3-cyclopropoxy-5-ethylpyridine

• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• SMILES: CCC1=CN=CC(=C1Cl)OC2CC2
• InChI: InChI=1S/C10H12ClNO/c1-2-7-5-12-6-9(10(7)11)13-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChIKey: XVXDUFIHNSIMBD-UHFFFAOYSA-N

4-Chloro-3-cyclopropoxy-5-ethylpyridine: Sourcing & Differentiation Guide

4-Chloro-3-cyclopropoxy-5-ethylpyridine is a heterocyclic aromatic building block belonging to the class of polysubstituted pyridines. Its core structure features a pyridine ring with a chlorine atom at the 4-position, a cyclopropoxy group at the 3-position, and an ethyl substituent at the 5-position . This specific combination of substituents makes it a versatile intermediate for medicinal chemistry and agrochemical research, offering multiple reactive handles for further functionalization.

Handle

4-Chloro substituent supports cross-coupling diversification workflows

Modulation

Cyclopropoxy group reported to modulate metabolic stability in lead optimization

Scaffold

Polysubstituted pyridine core fits SAR library synthesis campaigns

Why 4-Chloro-3-cyclopropoxy-5-ethylpyridine Cannot Be Replaced

While simpler pyridine derivatives like 3-cyclopropoxy-5-ethylpyridine or 4-chloro-3-ethylpyridine may appear structurally similar, they lack the full suite of properties conferred by the target compound's unique substitution pattern. The absence of the chlorine atom eliminates a key synthetic handle for transition-metal-catalyzed cross-coupling reactions, a cornerstone of modern drug discovery [1]. Conversely, the absence of the cyclopropoxy group can significantly alter the pharmacokinetic profile of downstream candidates, as cyclopropyl groups are well-known to enhance metabolic stability and modulate lipophilicity [2]. Substituting with a non-cyclopropoxy analog would forfeit these advantages, potentially derailing a structure-activity relationship (SAR) campaign.

Handle

Des-chloro analogs may lack the cross-coupling handle, limiting diversification pathways

Profile

Non-cyclopropoxy analogs may shift metabolic stability profile, altering downstream SAR interpretation

Pattern

Partial substitution mimics may not transfer synthetic reactivity or pharmacokinetic modulation context

• [1] Nicotra, C. et al. The palladium catalysed Suzuki coupling of 2- and 4-chloropyridines. *Heterocycles*, 2002. DOI: 10.3987/COM-02-9634. View Source
• [2] Wan, L., & Wang, H. Research Progress in Drugs Containing Cyclopropyl Group. *Chemistry*, 2019, 82(11), 963-971. View Source

4-Chloro-3-cyclopropoxy-5-ethylpyridine Quantitative Evidence Guide

Molecular Weight & Formula Differentiation from Non-Chlorinated Analog

The presence of a chlorine atom in 4-chloro-3-cyclopropoxy-5-ethylpyridine results in a significantly higher molecular weight compared to its non-chlorinated analog, 3-cyclopropoxy-5-ethylpyridine. This difference is critical for quantification, purification method development, and mass spectrometry-based assays. The target compound has a molecular formula of C10H12ClNO and a molecular weight of 197.66 g/mol , while the des-chloro analog has the formula C10H13NO and a weight of 163.22 g/mol .

MW Differentiation

Data to verify

197.66 vs 163.22 g/mol
+34.44 g/mol (Cl vs H)

Supports LC-MS method differentiation from des-chloro analog

Sourced from chemical databases; independent verification recommended

Evidence Dimension	Molecular Weight & Formula
Target Compound Data	197.66 g/mol (C10H12ClNO)
Comparator Or Baseline	163.22 g/mol (C10H13NO) for 3-Cyclopropoxy-5-ethylpyridine
Quantified Difference	+34.44 g/mol (attributable to Cl vs. H substitution)
Conditions	Data sourced from authoritative chemical databases [REFS-1, REFS-2].

Why This Matters

The mass difference is essential for LC-MS method development to distinguish between these similar intermediates and for verifying successful functionalization in a synthetic sequence.

Cross-Coupling Versatility via 4-Chloro Substituent

The 4-chloro substituent on the pyridine ring is a well-established reactive handle for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a capability absent in non-halogenated analogs like 3-cyclopropoxy-5-ethylpyridine. This class-level property is supported by literature demonstrating that 4-chloropyridines are effective substrates for coupling with arylboronic acids under Pd(PPh3)4 catalysis, yielding moderate to good yields [1]. This synthetic pathway is a cornerstone for generating diverse compound libraries for SAR studies.

Cross-Coupling Utility

Class-level

Reported amenable to Suzuki-Miyaura coupling via 4-chloro handle

Reported cross-coupling workflow context for 4-chloropyridine class

Class-level inference; model studies on 4-chloropyridine substrates

Evidence Dimension	Synthetic Versatility (Cross-Coupling Capability)
Target Compound Data	Amenable to Suzuki coupling via the 4-chloro group (as a 4-chloropyridine derivative)
Comparator Or Baseline	Non-halogenated analog 3-cyclopropoxy-5-ethylpyridine is inert under similar conditions.
Quantified Difference	Potential for >50% coupling yields based on model studies of 4-chloropyridine [1].
Conditions	Catalytic Pd(PPh3)4, arylboronic acid, in aqueous base under reflux, as described in the reference for 4-chloropyridines.

Why This Matters

A procurement decision prioritizing this chlorinated intermediate over a non-halogenated analog enables a highly modular and efficient synthetic strategy for creating vast arrays of downstream candidates, significantly accelerating lead optimization.

• [1] Nicotra, C. et al. The palladium catalysed Suzuki coupling of 2- and 4-chloropyridines. *Heterocycles*, 2002. DOI: 10.3987/COM-02-9634. View Source

Enhanced Metabolic Stability from Cyclopropoxy Group

The cyclopropoxy group is a well-known structural motif used in medicinal chemistry to enhance metabolic stability. A comprehensive review on drugs containing cyclopropyl groups confirms that this structural feature can increase metabolic stability and modulate lipophilicity, which are critical parameters in drug development [1]. This class-level advantage is absent in simpler alkoxy or alkyl analogs like 4-chloro-3-ethylpyridine (LogP 2.3, TPSA 12.9), which lacks the cyclopropoxy moiety and its associated rigidity and metabolic profile .

Metabolic Modulation

Class-level

Cyclopropoxy group reported to enhance metabolic stability and modulate lipophilicity

Reported metabolic modulation context from cyclopropyl drug review

Class-level; review-based cyclopropyl property inference

Evidence Dimension	Predicted Pharmacokinetic Profile (Metabolic Stability)
Target Compound Data	Incorporates a cyclopropoxy group, a motif known to enhance metabolic stability [1].
Comparator Or Baseline	4-Chloro-3-ethylpyridine (no cyclopropoxy group) has a LogP of 2.3 and a TPSA of 12.9 Ų .
Quantified Difference	Qualitative advantage derived from the presence of the cyclopropoxy group, which is known to reduce oxidative metabolism compared to non-cyclic ethers.
Conditions	Inference drawn from review of cyclopropyl-containing drug properties [1] and calculated properties of analog .

Why This Matters

Selecting a building block with an inherent pharmacokinetic advantage can save significant time and resources during the lead optimization phase by reducing the need for later-stage structural modifications to address metabolic soft spots.

• [1] Wan, L., & Wang, H. Research Progress in Drugs Containing Cyclopropyl Group. *Chemistry*, 2019, 82(11), 963-971. View Source

Optimal Application Scenarios for 4-Chloro-3-cyclopropoxy-5-ethylpyridine

Lead Optimization Libraries via High-Throughput Cross-Coupling

Procure this compound to rapidly generate diverse libraries of 4-arylated pyridine derivatives for SAR studies. Its 4-chloro handle enables efficient parallel synthesis using Suzuki-Miyaura coupling, a strategy directly supported by literature on 4-chloropyridine reactivity [1]. This is a key differentiator from non-halogenated analogs, which cannot serve this single-step diversification starting point.

Central Scaffold in PK-Modulated Drug Candidates

Use as a core scaffold in medicinal chemistry programs aiming to improve the pharmacokinetic profile of a lead series. The cyclopropoxy group is a recognized structural feature for enhancing metabolic stability and modulating lipophilicity [2]. This provides a verifiable advantage over simple ethyl or alkoxy-substituted pyridine intermediates that lack this built-in optimization.

Internal Analytical Standards Development

The unique molecular weight (197.66 g/mol) and molecular formula (C10H12ClNO) of this compound make it an excellent candidate for use as an internal standard or process impurity marker in LC-MS methods, where it can be clearly differentiated from related intermediates like 3-cyclopropoxy-5-ethylpyridine (163.22 g/mol) . This ensures precise quantification in complex reaction mixtures.

Application

Selection Property

Validation Focus

Lead optimization library synthesis

4-Chloro cross-coupling handle

Suzuki-Miyaura reactivity review

PK-modulated candidate scaffold

Cyclopropoxy metabolic modulation

Metabolic stability assay context

Internal analytical standard

Chlorine-substituted mass signature

LC-MS method differentiation

• [1] Nicotra, C. et al. The palladium catalysed Suzuki coupling of 2- and 4-chloropyridines. *Heterocycles*, 2002. DOI: 10.3987/COM-02-9634. View Source
• [2] Wan, L., & Wang, H. Research Progress in Drugs Containing Cyclopropyl Group. *Chemistry*, 2019, 82(11), 963-971. View Source